5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide
Overview
Description
“5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide” is a pyrimidine compound. It has a CAS Number of 633322-29-9 and a molecular weight of 311.75 .
Molecular Structure Analysis
The IUPAC name of this compound is 5-chloro-2-(methylsulfonyl)-N-phenyl-4-pyrimidinecarboxamide . The InChI code is 1S/C12H10ClN3O3S/c1-20(18,19)12-14-7-9(13)10(16-12)11(17)15-8-5-3-2-4-6-8/h2-7H,1H3,(H,15,17) .
Physical And Chemical Properties Analysis
This compound is a powder and has a molecular weight of 311.74 . It is stored at room temperature .
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide:
Cancer Research
5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide has shown potential as an anti-cancer agent. Its ability to inhibit specific enzymes involved in cancer cell proliferation makes it a candidate for developing new chemotherapy drugs. Researchers are particularly interested in its effects on various cancer cell lines, including breast, lung, and colon cancers .
Anti-inflammatory Studies
This compound has been investigated for its anti-inflammatory properties. It can modulate the activity of certain inflammatory mediators, making it a potential therapeutic agent for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Neurodegenerative Disease Research
In the field of neurodegenerative diseases, 5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide is being studied for its neuroprotective effects. It may help in reducing neuronal damage and improving cognitive functions in conditions like Alzheimer’s and Parkinson’s diseases .
Antimicrobial Applications
The compound has demonstrated antimicrobial activity against a range of bacterial and fungal pathogens. This makes it a promising candidate for developing new antibiotics, especially in the face of rising antibiotic resistance .
Drug Delivery Systems
In pharmaceutical sciences, this compound is being investigated for its role in drug delivery systems. Its chemical properties allow it to be used as a carrier molecule, enhancing the delivery and efficacy of other therapeutic agents.
These diverse applications highlight the significant potential of 5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide in various fields of scientific research.
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Safety and Hazards
properties
IUPAC Name |
5-chloro-2-methylsulfonyl-N-phenylpyrimidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10ClN3O3S/c1-20(18,19)12-14-7-9(13)10(16-12)11(17)15-8-5-3-2-4-6-8/h2-7H,1H3,(H,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRZANZJKOFXDDX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)C1=NC=C(C(=N1)C(=O)NC2=CC=CC=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10ClN3O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.74 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-methanesulfonyl-N-phenylpyrimidine-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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